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Abstract
Cefquinome, a fourth-generation cephalosporin antibiotic, possesses a unique zwitterionic

structure that plays a pivotal role in its potent antibacterial activity. This technical guide provides

an in-depth analysis of the physicochemical properties of cefquinome, focusing on its

zwitterionic nature and the mechanisms governing its penetration across bacterial membranes.

Quantitative data on its acid dissociation constants (pKa), partition coefficient, and permeability

are presented, alongside detailed experimental protocols for their determination. The critical

role of outer membrane porins, specifically OmpF and OmpC, in the translocation of

cefquinome into Gram-negative bacteria is elucidated. This guide aims to serve as a

comprehensive resource for researchers and professionals involved in the study and

development of antimicrobial agents.

Introduction
Cefquinome is a broad-spectrum β-lactam antibiotic widely used in veterinary medicine.[1][2]

Its enhanced efficacy, particularly against Gram-negative bacteria, is attributed to its rapid

penetration of the bacterial outer membrane and stability against many β-lactamases.[2][3] A

key molecular feature contributing to these properties is its zwitterionic nature at physiological
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pH.[4] This document provides a detailed examination of the zwitterionic characteristics of

cefquinome and the biophysical principles underlying its transport into bacterial cells.

Zwitterionic Properties of Cefquinome
At physiological pH, cefquinome exists as a zwitterion, a molecule with both a positive and a

negative charge, resulting in a neutral overall charge.[4] This characteristic is due to the

presence of acidic and basic functional groups within its structure. The primary acidic group is

the carboxylic acid on the dihydrothiazine ring, while the basic groups include the

aminothiazolyl ring and the bicyclic quinolinium nitrogen atom.

The ionization state of these groups is dependent on the surrounding pH, as described by their

acid dissociation constants (pKa). While a complete set of experimentally determined pKa

values for each ionizable group of cefquinome is not readily available in the literature, an

overall or effective pKa for cefquinome sulfate has been determined to be 3.85 ± 0.5.[5] For a

more detailed understanding, pKa values of analogous functional groups in other

cephalosporins can be considered. For instance, the carboxylic acid group in cephalosporins

typically has a pKa around 2.5, while the amino group on the aminothiazolyl ring has a pKa of

approximately 5.[6] The bicyclic amine, being a quaternary ammonium ion, is permanently

positively charged.

The isoelectric point (pI) is the pH at which the net charge of the molecule is zero. For

zwitterionic compounds like cefquinome, the pI can be estimated from the pKa values of the

acidic and basic groups. Due to the lack of specific pKa values for all of cefquinome's

ionizable groups, an experimentally determined pI is not available. However, based on the

known pKa of the carboxylic acid and the aminothiazolyl group, the pI is expected to be in the

acidic to neutral range.

Physicochemical Properties of Cefquinome
The zwitterionic nature of cefquinome significantly influences its physicochemical properties,

such as solubility and lipophilicity. These properties are crucial for its absorption, distribution,

and ultimately, its ability to reach its target site—the penicillin-binding proteins (PBPs) in the

bacterial periplasmic space.
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Property Value Conditions Reference

pKa 3.85 ± 0.5
Capillary Zone

Electrophoresis
[5]

logP (Partition

Coefficient)
0.01 pH 7.4 [5]

Permeation

Coefficient
1.65 x 10-3 cm/s pH 7.4 [5]

Solubility in aqueous

buffers
Sparingly soluble - [5]

Stability
Good at pH 6.5 and

7.4 for up to 48 hours
- [5]

Table 1: Summary of Quantitative Data for Cefquinome's Physicochemical Properties.

Bacterial Membrane Penetration
The bacterial cell envelope, particularly in Gram-negative bacteria, presents a formidable

barrier to many antibiotics. It consists of an outer membrane, a peptidoglycan layer, and an

inner cytoplasmic membrane. For cefquinome to exert its bactericidal effect, it must traverse

these layers to reach the periplasm.

The Role of Porins
The outer membrane of Gram-negative bacteria is a lipid bilayer that is impermeable to

hydrophilic molecules. However, embedded within this membrane are channel-forming proteins

known as porins, which facilitate the passive diffusion of small, hydrophilic molecules across

the membrane.[7] Cefquinome, due to its hydrophilic and zwitterionic nature, primarily utilizes

these porin channels to enter the periplasmic space.[2]

The two major porins in Escherichia coli are OmpF and OmpC.[7] These porins form water-

filled channels that allow the passage of molecules based on size, shape, and charge. While

direct quantitative data for cefquinome's translocation through these specific porins is limited,

studies on structurally similar fourth-generation cephalosporins like ceftazidime and cefotaxime

provide valuable insights. These studies have shown that the translocation rate can differ
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between OmpF and OmpC, and is influenced by the specific charge distribution of the antibiotic

molecule.[8]

Cephalosporin Porin
Translocation Rate
(molecules/second/
channel)

Reference

Ceftazidime OmpF ≈ 1000 [8]

Ceftazidime OmpC ≈ 500 [8]

Cefotaxime OmpF ≈ 600 [8]

Cefotaxime OmpC ≈ 400 [8]

Table 2: Translocation Rates of Structurally Similar Cephalosporins through E. coli Porins. This

data is provided as a proxy for cefquinome due to the lack of direct experimental values.

The slightly larger pore size of OmpF generally allows for a faster diffusion of β-lactam

antibiotics compared to OmpC.[9] The zwitterionic nature of cefquinome is thought to facilitate

its interaction with the electrostatic potential within the porin channel, thereby promoting its

efficient translocation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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